4-[(2,5-dimethyl-1H-pyrrol-1-yl)sulfonyl]nitrobenzene

• Molecular Formula: C12H12N2O4S
• Molecular Weight: 280.30 g/mol
• IUPAC Name: 2,5-dimethyl-1-(4-nitrophenyl)sulfonylpyrrole
• InChI: InChI=1S/C12H12N2O4S/c1-9-3-4-10(2)13(9)19(17,18)12-7-5-11(6-8-12)14(15)16/h3-8H,1-2H3
• InChI Key: RMQRLQFRFRCSLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1S(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-])C

Description

4-[(2,5-dimethyl-1H-pyrrol-1-yl)sulfonyl]nitrobenzene is a useful research compound. Its molecular formula is C12H12N2O4S and its molecular weight is 280.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-nitrobenzenesulfonamide (30.3 g, 0.15 mol), acetonylacetone (34.2 g, 0.30 mol) and 4-toluenesulfonic acid (3.0 g, catalyst) in 200 mL of toluene was heated at reflux under nitrogen using a Dean-Stark trap for 18 hours. The reaction was cooled and filtered through silica gel (700 g), eluting with mixtures of ethyl acetate and hexane. Removal of solvent in vacuo gave a crude brown solid. The crude product in ethyl acetate was treated with activated charcoal, and recrystallized from ethyl acetate and hexane to afford 4-[(2,5-dimethyl-1H-pyrrol-1-yl)sulfonyl]nitrobenzene (32.5 g, 77%) as a light yellow solid: mp (DSC): 101-103° C. Anal. Calc'd. for C12H12N2O4S: C, 51.42; H, 4.32; N, 9.99; S, 11.44. Found: C, 51.62; H, 4.18; N, 9.96; S, 11.31.